Cas no 140430-54-2 (Fmoc-dap(dnp)-oh)

Fmoc-dap(dnp)-oh structure
Fmoc-dap(dnp)-oh structure
Product Name:Fmoc-dap(dnp)-oh
CAS No:140430-54-2
MF:C24H20N4O8
MW:492.437605857849
MDL:MFCD00798650
CID:64631
PubChem ID:46737281
Update Time:2025-04-18

Fmoc-dap(dnp)-oh Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-((2,4-dinitrophenyl)amino)propanoic acid
    • Fmoc-Dap(Dnp)-OH
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-(2,4-dinitrophenyl)-L-2,3-diaminopropionic acid
    • (2S)-2-(Fmoc-amino)-3-[(2,4-dinitrophenyl)amino]propanoic acid
    • Fmoc-(N-beta-(2,4-dinitrophenyl))-L-alpha,beta-diaminopropionic acid
    • Fmoc-3-(Fmoc-Amino)-L-Alanine
    • FMOC-DAP(FMOC)-OH
    • Fmoc-L-Dap(Dnp)-OH
    • (2S)-3-(2,4-dinitroanilino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
    • N-beta-2,4-Dinitrophenyl Fmoc-l-diaminopropionicacid
    • Β-DIAMINOPROPIONIC ACID
    • D72872
    • 3-[(2,4-dinitrophenyl)amino]-n-[(9h-fluoren-9-ylmethoxy)carbonyl]alanine
    • (S)-3-[(2,4-Dinitrophenyl)amino]-2-(Fmoc-amino)propionic Acid
    • 140430-54-2
    • CS-0046772
    • DTXSID30673968
    • AS-73510
    • N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-beta-(2,4-dinitrophenyl)-L-2,3-diaminopropionic acid (Fmoc-L-Dap(Dnp)-OH)
    • MFCD00798650
    • 3-(2,4-Dinitroanilino)-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-alanine
    • N-beta-2,4-Dinitrophenyl fmoc-L-diaminopropionic acid
    • SCHEMBL6158642
    • L-Alanine, 3-[(2,4-dinitrophenyl)amino]-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
    • Fmoc-Dpa-OH
    • AKOS016843575
    • (2S)-3-[(2,4-dinitrophenyl)amino]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
    • GLJCJFFDYXFRQX-NRFANRHFSA-N
    • (2S)-3-[(2,4-dinitrophenyl)amino]-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
    • Fmoc-dap(dnp)-oh
    • MDL: MFCD00798650
    • Inchi: 1S/C24H20N4O8/c29-23(30)21(12-25-20-10-9-14(27(32)33)11-22(20)28(34)35)26-24(31)36-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,21,25H,12-13H2,(H,26,31)(H,29,30)/t21-/m0/s1
    • InChI Key: GLJCJFFDYXFRQX-NRFANRHFSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CNC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 492.12800
  • Monoisotopic Mass: 492.128
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 11
  • Complexity: 808
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 179A^2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 4.6

Experimental Properties

  • Color/Form: Not determined
  • Refractive Index: 1.69
  • PSA: 179.30000
  • LogP: 5.41710
  • Solubility: Not determined

Fmoc-dap(dnp)-oh Security Information

  • WGK Germany:3
  • FLUKA BRAND F CODES:10
  • Storage Condition:2-8°C
  • HazardClass:IRRITANT

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